Ethyl 2-[2-[2-(3-methylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate

• IUPAC Name: ethyl 2-[2-[2-(3-methylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• InChI: InChI=1S/C22H22N2O5/c1-3-28-21(26)14-29-19-9-5-8-18-17(19)10-11-24(22(18)27)13-20(25)23-16-7-4-6-15(2)12-16/h4-12H,3,13-14H2,1-2H3,(H,23,25)
• InChI Key: SWCHNXNZICRPLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=CC=CC2=C1C=CN(C2=O)CC(=O)NC3=CC=CC(=C3)C
• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol

Description

Ethyl 2-[2-[2-(3-methylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate is a synthetic compound that is widely used in scientific research. It is a complex molecule that has a variety of applications in the field of biochemistry and pharmacology.

Scientific Research Applications

• Crystal Structure and Analysis : Ethyl 2-(1,2,3,4-tetrahydro-2-oxoquinolin-1-yl)acetate, a related compound, has been studied for its crystal structure. The oxoquinoline unit of this compound is almost planar, and its crystal network structure is stabilized by weak hydrogen bonds and π–π interactions (Baba et al., 2019).

• Reactivity and Product Formation : Research on similar compounds, such as 3-(2-allylanilino)-3-phenylacrylate esters, shows diverse reactivity, leading to the formation of unexpected products like polysubstituted quinolines and tricyclic products. These findings are important for understanding the chemical behavior of such compounds (Luque et al., 2016).

• Pharmacological Potential : Isoquinolinones similar to Ethyl 2-[2-[2-(3-methylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate have been identified as potent inhibitors in pharmacological studies, showcasing their potential in therapeutic applications. For instance, certain isoquinolinones have been found to inhibit steroidogenic factor 1 (SF-1), a transcription factor, suggesting their use as chemical probes for therapeutic research (Madoux et al., 2008).

• Cytotoxicity and Anticancer Properties : Quinazolinone-based derivatives have shown cytotoxic activity against various cancer cell lines, indicating their potential as anti-cancer agents. This aligns with the broader investigation into the therapeutic uses of such compounds in oncology (Riadi et al., 2021).

• Corrosion Inhibition : Quinoxalines compounds, which share structural similarities with Ethyl 2-[2-[2-(3-methylanilino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate, have been studied for their use as corrosion inhibitors for metals, an application significant in material science and engineering (Zarrouk et al., 2014).